Cas no 898373-28-9 (3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 898373-28-9
• MF: C₁₆H₁₀ClFN₂O₃
• MW: 332.713606357574
• CID: 5481037
• Update Time: 2025-05-20

3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(2-chloro-6-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide

• Inchi： 1S/C16H10ClFN2O3/c17-9-5-3-6-10(18)12(9)16(22)20-13-8-4-1-2-7-11(8)23-14(13)15(19)21/h1-7H,(H2,19,21)(H,20,22)
• InChI Key： NDTHYPRNHVCUIX-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=C(F)C=CC=C2Cl)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide

3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide, identified by the CAS number 898373-28-9, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and promising applications in drug discovery, material science, and advanced chemical synthesis.

The molecular structure of 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide comprises a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The presence of substituents such as the 2-chloro and 6-fluoro groups on the benzene ring introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity. Additionally, the amide functional group attached to the benzofuran ring enhances the compound's ability to participate in hydrogen bonding, a critical factor in drug design and intermolecular interactions.

Recent studies have highlighted the potential of benzofuran derivatives in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain benzofuran-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide could serve as a lead compound for developing drugs targeting chronic inflammatory diseases or oxidative stress-related conditions.

In terms of synthesis, the preparation of 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent amidation processes. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have also opened new avenues for more efficient and environmentally friendly syntheses of such compounds.

The physical properties of CAS No. 898373-28-9 are equally intriguing. Its melting point, solubility, and stability under various conditions have been extensively studied to optimize its use in different applications. For example, its relatively high stability under thermal and oxidative conditions makes it suitable for use in high-performance materials or as an intermediate in industrial chemical processes.

Beyond its chemical significance, 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide has also found applications in materials science. Researchers have explored its potential as a component in advanced polymers or as a building block for constructing nanostructured materials with tailored electronic properties. These applications underscore the compound's versatility across multiple disciplines.

In conclusion, 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxamide, with its unique structure and diverse applications, represents a promising compound in contemporary chemical research. Its role as a potential therapeutic agent, combined with its utility in materials science, positions it as a valuable asset for future innovations across various industries.